N-{[(2-furylmethyl)amino]carbonothioyl}-3-methoxybenzamide

• IUPAC Name: N-(furan-2-ylmethylcarbamothioyl)-3-methoxybenzamide
• InChI: InChI=1S/C14H14N2O3S/c1-18-11-5-2-4-10(8-11)13(17)16-14(20)15-9-12-6-3-7-19-12/h2-8H,9H2,1H3,(H2,15,16,17,20)
• InChI Key: LLDGDPUXCOKHHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(=O)NC(=S)NCC2=CC=CO2
• Molecular Formula: C14H14N2O3S
• Molecular Weight: 290.34 g/mol

Description

Synthesis Analysis

Synthesis of related compounds often involves the process of benzoylation, where an aminobenzothiazole derivative, for example, is reacted with a substituted benzoyl chloride. Such reactions are typically confirmed by gas chromatographic mass spectrometry (GC-MS) and characterized by high yield and purity (Prabukanthan et al., 2020).

Molecular Structure Analysis

Molecular structure is a critical aspect, usually determined through X-ray diffraction studies. Such studies reveal the crystalline system and space group, contributing to understanding the molecular geometry and intermolecular interactions. The compounds often crystallize in systems such as triclinic or monoclinic, with specific space groups indicating the arrangement of molecules in the solid state (Karabulut et al., 2014).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including condensation and annulation, which are central to extending the chemical frameworks. The functional groups present, such as the amide and methoxy groups, play vital roles in these reactions, contributing to the chemical diversity and potential reactivity of the compounds (Huang et al., 2020).

Physical Properties Analysis

The physical properties, including melting points, solubility, and crystal stability, are crucial for practical applications. These properties are often determined using techniques such as thermal analysis (TGA & DTA) and are essential for predicting the compound's behavior under different environmental conditions (Prabukanthan et al., 2020).

Chemical Properties Analysis

The chemical properties of N-{[(2-furylmethyl)amino]carbonothioyl}-3-methoxybenzamide derivatives are largely defined by their functional groups and molecular structure. The presence of specific groups like carbonyl, amide, and methoxy influences reactivity, interaction with other molecules, and overall chemical behavior. Studies focusing on the molecular electrostatic potential and hydrogen bonding patterns help elucidate these properties and their impact on reactivity and interactions (Karabulut et al., 2014).

Mechanism of Action

If the compound is biologically active, its mechanism of action would involve understanding how it interacts with biological systems. This could include binding to specific proteins, altering cell membranes, or affecting DNA.

Safety and Hazards

This involves understanding the compound’s toxicity, flammability, and environmental impact. It includes studying its Material Safety Data Sheet (MSDS), understanding safe handling and disposal procedures, and knowing its hazard symbols.